5-Chloro-2-{2-[(4-chlorophenyl)sulfanyl]-3-pyridinyl}-1,3-benzoxazole

• IUPAC Name: 5-chloro-2-[2-(4-chlorophenyl)sulfanylpyridin-3-yl]-1,3-benzoxazole
• InChI: InChI=1S/C18H10Cl2N2OS/c19-11-3-6-13(7-4-11)24-18-14(2-1-9-21-18)17-22-15-10-12(20)5-8-16(15)23-17/h1-10H
• InChI Key: QIPKROGQSQVJEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SC2=CC=C(C=C2)Cl)C3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C18H10Cl2N2OS
• Molecular Weight: 373.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, starting from 4-chlorobenzoic acid, new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized in six steps. The process involved esterification of 4-chlorobenzoic acid with methanol, subsequent hydrazination, salt formation, and cyclization.

Scientific Research Applications

Synthesis and Biological Evaluation

A significant application of 5-Chloro-2-{2-[(4-chlorophenyl)sulfanyl]-3-pyridinyl}-1,3-benzoxazole derivatives involves their synthesis and biological evaluation. For instance, Fathima et al. (2021) synthesized novel benzoxazole derivatives with antimicrobial, antioxidant, and antitubercular activities, showcasing potent interactions with antitubercular receptors (Fathima et al., 2021).

Antifungal Activity

These compounds also play a role in antifungal research. Łukowska-Chojnacka et al. (2016) synthesized novel tetrazole derivatives containing benzoxazole, which displayed significant sensitivity against certain moulds and high cell growth inhibition in Candida albicans (Łukowska-Chojnacka et al., 2016).

Anticancer Research

In the field of anticancer research, novel 4-Chloro-1,3-Benzoxazole derivatives synthesized by Fathima et al. (2022) were evaluated for their potential as anticancer agents, showing appreciable antimicrobial and antioxidant activity (Fathima et al., 2022).

Antibacterial Activity

Compounds containing benzoxazole moieties have been evaluated for their antibacterial properties as well. For example, Hu et al. (2006) synthesized compounds with antibacterial activity against both Gram-positive and Gram-negative bacteria (Hu, Li, & Huang, 2006).

Antioxidant Properties

Another application area is in the synthesis of derivatives with antioxidant properties. Bekircan et al. (2008) reported on new derivatives with significant antioxidant and antiradical activities (Bekircan, Özen, Gümrükçüoğlu, & Bektaş, 2008).

Synthesis and Characterization

The synthesis and characterization of novel thiofibrates bearing 1,3-Benzoxazole moiety have also been explored, as studied by NiranjanM and ChaluvarajuK (2018), contributing to a better understanding of these compounds' chemical properties (NiranjanM & ChaluvarajuK, 2018).